Methyl 5-(3-aminopropyl)thiophene-2-carboxylate

• CAS No.: 88969-78-2
• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: methyl 5-(3-aminopropyl)thiophene-2-carboxylate
• InChI: InChI=1S/C9H13NO2S/c1-12-9(11)8-5-4-7(13-8)3-2-6-10/h4-5H,2-3,6,10H2,1H3
• InChI Key: TZOQETCEZDRPGE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(S1)CCCN

Description

Methyl 5-(3-aminopropyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C9H13NO2S and its molecular weight is 199.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 5-(3-tert-butoxycarbonylamino-propyl)-thiophene-2-carboxylic acid methyl ester (0.118 g, 0.5 mmol) in 50 mL MeOH was cooled to 0° C. and was saturated with HCl (g). The reaction was stirred at room temperature for 90 minutes. The solution was concentrated to a solid which was partitioned between EtOAc and saturated NaHCO3. The layers were separated, and the organic layer was washed with brine, dried over MgSO4, filtered and concentrated in vacuo to afford the title compound as an oil (399 mg). MS 200 (M+1).

Synthesis routes and methods II

Procedure details

5-(3-tert-Butoxycarbonylamino-prop-1 ynyl)-thiophene-2-carboxylic acid methyl ester, A mixture of prop-2-ynyl-carbamic acid tert-butyl ester (1.67 g, 0.011 mmol), 5-bromo-thiophene-2-carboxylic acid methyl ester (2.50 g, 0.011 mmol), tetrakistriphenylphosphine(0) palladium (0.622 g, 0.0538 mmol), Cul (0.102 g, 0.538 mmol) and triethylamine (1.57 mL, 0.011 mmol) in 50 mL acetonitrile under nitrogen was heated at reflux for 16 h. The reaction was cooled to room temperature, diluted with 75 mL EtOAc, washed with 5.5% HCl, water and brine, dried over MgSO4, filtered and concentrated in vacuo to an oil. The product was purified via flash chromatography (9:1 to 4:1 hexanes:EtOAc) to afford the title compound as an oil (2.06 g). MS 313 (M+18).